(E)-N-(4-methylpiperazin-1-yl)-1-[5-(4-nitrophenyl)furan-2-yl]methanimine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methyl-1-piperazinyl)-1-[5-(4-nitrophenyl)-2-furanyl]methanimine is a C-nitro compound.
Scientific Research Applications
Light-Switchable Antagonists for Histamine Receptors
(E)-N-(4-methylpiperazin-1-yl)-1-[5-(4-nitrophenyl)furan-2-yl]methanimine is studied as a photochromic H1 receptor ligand. This compound showed potential in organ-pharmacological tests on isolated guinea pig ileum, indicating its utility in understanding the correlation between ligand structure and pharmacologic effects (Rustler, Pockes, & König, 2019).
Antibacterial and Antiinflammatory Agents
Novel derivatives containing the compound have been synthesized and shown promising results in both antiinflammatory and antibacterial activities. This suggests its potential as a molecular template for developing new therapeutic agents (Ravula, Babu, Manich, Rika, Chary, & Ra, 2016).
Synthesis of New Amides
The compound has been utilized in synthesizing new carboxylic acid amides, indicating its value in creating new chemical entities with potential medicinal applications (Koroleva, Gusak, Ignatovich, & Ermolinskaya, 2011).
Stroke Treatment
Derivatives of the compound have shown promise in the treatment of stroke, especially in thrombolytic activity and free radicals scavenging, suggesting its utility in developing new therapeutics for neuroinflammation (Marco-Contelles, 2020).
Synthesis of Unsymmetrical Phenoxo Bridged Complexes
This compound has been used in synthesizing new classes of unsymmetrical phenoxo bridged complexes, which hold potential for magnetic, electrochemical, and antimicrobial studies (Bharathi, Sreedaran, Priya, Rahiman, Rajesh, Jagadish, Kaviyarasan, & Narayanan, 2009).
Properties
Molecular Formula |
C16H18N4O3 |
---|---|
Molecular Weight |
314.34 g/mol |
IUPAC Name |
(E)-N-(4-methylpiperazin-1-yl)-1-[5-(4-nitrophenyl)furan-2-yl]methanimine |
InChI |
InChI=1S/C16H18N4O3/c1-18-8-10-19(11-9-18)17-12-15-6-7-16(23-15)13-2-4-14(5-3-13)20(21)22/h2-7,12H,8-11H2,1H3/b17-12+ |
InChI Key |
HDXLSHZNIRHIJG-SFQUDFHCSA-N |
Isomeric SMILES |
CN1CCN(CC1)/N=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
SMILES |
CN1CCN(CC1)N=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
Canonical SMILES |
CN1CCN(CC1)N=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
solubility |
46.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.